Cas no 875664-40-7 (2-Hydroxy-5-(trifluoromethoxy)benzonitrile)

2-Hydroxy-5-(trifluoromethoxy)benzonitrile is a fluorinated aromatic compound featuring both hydroxyl and trifluoromethoxy functional groups, offering unique reactivity and stability. The presence of the electron-withdrawing trifluoromethoxy group enhances its utility in pharmaceutical and agrochemical synthesis, where such moieties are often sought for their metabolic resistance and lipophilicity. The nitrile group provides a versatile handle for further derivatization, enabling applications in heterocycle formation or coupling reactions. Its structural features make it a valuable intermediate in the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The compound's well-defined reactivity profile ensures consistent performance in synthetic workflows.
2-Hydroxy-5-(trifluoromethoxy)benzonitrile structure
875664-40-7 structure
Product Name:2-Hydroxy-5-(trifluoromethoxy)benzonitrile
CAS No:875664-40-7
MF:C8H4F3NO2
MW:203.118072509766
CID:93109
PubChem ID:24721643
Update Time:2025-06-08

2-Hydroxy-5-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-5-(trifluoromethoxy)benzonitrile
    • AKOS005254756
    • MFCD04973781
    • SCHEMBL17091337
    • 875664-40-7
    • GOAVRYAOBXORSY-UHFFFAOYSA-N
    • MFCD094973781
    • A929337
    • DTXSID20641075
    • CS-0107226
    • MDL: MFCD04973781
    • Inchi: 1S/C8H4F3NO2/c9-8(10,11)14-6-1-2-7(13)5(3-6)4-12/h1-3,13H
    • InChI Key: GOAVRYAOBXORSY-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=C(C#N)C=1)O)(F)F

Computed Properties

  • Exact Mass: 203.01900
  • Monoisotopic Mass: 203.01941286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Color/Form: Light brown powder
  • Density: 1.49
  • Melting Point: 84-87°C
  • Boiling Point: 246.9°C at 760 mmHg
  • Flash Point: 103.1°C
  • Refractive Index: 1.494
  • PSA: 53.25000
  • LogP: 2.16248
  • Solubility: Not determined

2-Hydroxy-5-(trifluoromethoxy)benzonitrile Security Information

  • Hazardous Material transportation number:UN3439
  • HazardClass:6.1
  • PackingGroup:III
  • Packing Group:III
  • Safety Term:6.1

2-Hydroxy-5-(trifluoromethoxy)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014003387-1g
2-Hydroxy-5-(trifluoromethoxy)benzonitrile
875664-40-7 95%
1g
$401.33 2023-08-31
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H26101-1g
2-Hydroxy-5-(trifluoromethoxy)benzonitrile, 95%
875664-40-7 95%
1g
¥4021.00 2023-02-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1177866-5g
2-Hydroxy-5-(trifluoromethoxy)benzonitrile
875664-40-7 97%
5g
¥7900.00 2024-04-27
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd